Cas no 885271-73-8 (TERT-BUTYL 3,7-DIAZABICYCLO[4.2.0]OCTANE-7-CARBOXYLATE)

TERT-BUTYL 3,7-DIAZABICYCLO[4.2.0]OCTANE-7-CARBOXYLATE is a bicyclic amine derivative featuring a rigid diazabicyclo[4.2.0]octane scaffold with a tert-butyloxycarbonyl (Boc) protecting group. This compound is valued for its structural stability and versatility in organic synthesis, particularly in pharmaceutical and agrochemical applications. The Boc group enhances solubility and facilitates selective deprotection under mild acidic conditions, making it suitable for stepwise synthetic strategies. Its constrained bicyclic framework offers stereochemical control, enabling precise modifications in complex molecule construction. The product is typically used as an intermediate in the development of bioactive compounds, where its well-defined reactivity and compatibility with diverse reaction conditions are advantageous.

TERT-BUTYL 3,7-DIAZABICYCLO[4.2.0]OCTANE-7-CARBOXYLATE structure

885271-73-8 structure

Product Name:TERT-BUTYL 3,7-DIAZABICYCLO[4.2.0]OCTANE-7-CARBOXYLATE

CAS No:885271-73-8

MF:C₁₁H₂₀N₂O₂

MW:212.288702964783

MDL:MFCD08234916

CID:993161

PubChem ID:50986418

Update Time:2025-06-07

TERT-BUTYL 3,7-DIAZABICYCLO[4.2.0]OCTANE-7-CARBOXYLATE Chemical and Physical Properties

Names and Identifiers

- TERT-BUTYL 3,7-DIAZABICYCLO[4.2.0]OCTANE-7-CARBOXYLATE
- 7-Boc-3,7-diazabicyclo[4.2.0]octane
- tert-butyl 4,8-diazabicyclo[4.2.0]octane-8-carboxylate
- 3,7-diazabicyclo[4.2.0]octane-7-carboxylic acid tert-butyl ester
- 3,7-Diaza-bicyclo[4.2.0]octane-7-carboxylic acid tert-butyl ester
- A862118
- PB17498
- MFCD22205855
- Not available;cis-7-Boc-3,7-diazabicyclo[4.2.0]octane
- EN300-89798
- 3,7-Diazabicyclo[4.2.0]octane-7-carboxylicacid,1,1-dimethylethylester
- A855900
- 885271-73-8
- tert-butyl3,7-diazabicyclo[4.2.0]octane-7-carboxylate
- SB20148
- AS-41934
- cis-7-Boc-3,7-diazabicyclo[4.2.0]octane
- SY019684
- WWQRKRDWYBRFAA-UHFFFAOYSA-N
- SCHEMBL3333168
- MFCD22205858
- SY019687
- SY240183
- (1R,6R)-7-Boc-3,7-diazabicyclo[4.2.0]octane
- AKOS025243841
- PB35419
- 1251020-47-9
- CS-0046647
- MFCD08234916
- (1R,6R)-tert-Butyl 3,7-diazabicyclo[4.2.0]octane-7-carboxylate
- AM84951
- DTXSID90679042
- (1S,6S)-tert-Butyl 3,7-diazabicyclo[4.2.0]octane-7-carboxylate
- tert-butyl cis-3,7-diazabicyclo[4.2.0]octane-7-carboxylate
- DB-361638
- 7-Boc-3,7-Diaza-bicyclo[4.2.0]octane tosylate
- MDL： MFCD08234916
- Inchi： 1S/C11H20N2O2/c1-11(2,3)15-10(14)13-7-8-6-12-5-4-9(8)13/h8-9,12H,4-7H2,1-3H3
- InChI Key： WWQRKRDWYBRFAA-UHFFFAOYSA-N
- SMILES： O(C(C)(C)C)C(N1CC2CNCCC12)=O

Computed Properties

Exact Mass: 212.15200
Monoisotopic Mass: 212.152477885g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 260
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 41.6Å²

Experimental Properties

PSA: 41.57000
LogP: 1.48190

TERT-BUTYL 3,7-DIAZABICYCLO[4.2.0]OCTANE-7-CARBOXYLATE Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

TERT-BUTYL 3,7-DIAZABICYCLO[4.2.0]OCTANE-7-CARBOXYLATE Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

TERT-BUTYL 3,7-DIAZABICYCLO[4.2.0]OCTANE-7-CARBOXYLATE Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM108888-1g	7-boc-3,7-diazabicyclo[4.2.0]octane	885271-73-8	97%	1g	$715	2021-08-06
TRC	B789760-2.5mg	tert-Butyl 3,7-diazabicyclo[4.2.0]octane-7-carboxylate	885271-73-8		2.5mg	$ 50.00	2022-06-06
TRC	B789760-5mg	tert-Butyl 3,7-diazabicyclo[4.2.0]octane-7-carboxylate	885271-73-8		5mg	$ 70.00	2022-06-06
TRC	B789760-25mg	tert-Butyl 3,7-diazabicyclo[4.2.0]octane-7-carboxylate	885271-73-8		25mg	$ 295.00	2022-06-06
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	60R1378-1g	3,7-Diaza-bicyclo[4.2.0]octane-7-carboxylic acid tert-butyl ester	885271-73-8	96%	1g	13399.07CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	60R1378-5g	3,7-Diaza-bicyclo[4.2.0]octane-7-carboxylic acid tert-butyl ester	885271-73-8	96%	5g	49864.89CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	60R1378-500mg	3,7-Diaza-bicyclo[4.2.0]octane-7-carboxylic acid tert-butyl ester	885271-73-8	96%	500mg	7123.56CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	60R1378-250mg	3,7-Diaza-bicyclo[4.2.0]octane-7-carboxylic acid tert-butyl ester	885271-73-8	96%	250mg	3985.8CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	60R1378-100mg	3,7-Diaza-bicyclo[4.2.0]octane-7-carboxylic acid tert-butyl ester	885271-73-8	96%	100mg	2416.92CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	60R1378-50mg	3,7-Diaza-bicyclo[4.2.0]octane-7-carboxylic acid tert-butyl ester	885271-73-8	96%	50mg	1636.72CNY	2021-05-08

TERT-BUTYL 3,7-DIAZABICYCLO[4.2.0]OCTANE-7-CARBOXYLATE Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:885271-73-8)TERT-BUTYL 3,7-DIAZABICYCLO[4.2.0]OCTANE-7-CARBOXYLATE

Order Number:A862118

Stock Status:in Stock

Quantity:5g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 08:33

Price ($):2282.0

Email:sales@amadischem.com

Product Official Link

TERT-BUTYL 3,7-DIAZABICYCLO[4.2.0]OCTANE-7-CARBOXYLATE Related Literature

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Azetidinecarboxylic acids or derivatives Azetidinecarboxylic acids

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